![molecular formula C11H8OS B091291 5-Phenylthiophene-2-carbaldehyde CAS No. 19163-21-4](/img/structure/B91291.png)
5-Phenylthiophene-2-carbaldehyde
Overview
Description
5-Phenylthiophene-2-carbaldehyde (5-PTC) is an important organic compound that is widely used in scientific research. It is a member of the thiophene family and its structure consists of a five-membered ring with an aldehyde group. 5-PTC is known for its versatile applications in the fields of chemistry, biochemistry, and pharmacology. It is used as a starting material in the synthesis of a variety of compounds, including drugs and dyes. In addition, 5-PTC has been studied for its potential roles in biological processes, such as cell signaling and gene regulation. This article reviews the synthesis method, scientific research applications, mechanism of action, biological activity, biochemical and physiological effects, pharmacodynamics, advantages and limitations for lab experiments, and future directions of 5-PTC.
Scientific Research Applications
Polyaromatic Thiophene Structures Synthesis : A new assembly of polyaromatic thiophene structures using 5-Phenylthiophene-2-carbaldehyde has been developed. This process, promoted by GaCl3, involves annulation steps and para-substitution, resulting in structures with intense color and strong UV absorption (Borisov et al., 2019).
Antibacterial and NO Scavenging Capabilities : Arylthiophene-2-carbaldehyde compounds, synthesized via Suzuki-Miyaura cross-coupling, exhibited significant antibacterial and nitric oxide scavenging activities. One compound showed excellent antibacterial activity against Pseudomonas aeruginosa and was also a potent NO scavenger (Ali et al., 2013).
Functionalized Tetrahydrothiophenes Synthesis : Organocatalytic Michael-aldol domino reactions have been used for synthesizing optically active, highly functionalized tetrahydrothiophenes. These compounds are potentially significant in biochemistry, pharmaceutical science, and nanoscience (Brandau et al., 2006).
Photochemical Synthesis of Phenyl-2-Thienyl Derivatives : Irradiation of certain halogenothiophenes, including this compound, leads to the formation of phenyl derivatives, showcasing its application in photochemical synthesis (Antonioletti et al., 1986).
Domino Reaction for Aminothiophene Carbaldehydes : A novel domino reaction involving vinyl azides and 1,4-dithiane-2,5-diol has been developed for the synthesis of 3,5-disubstituted-4-aminothiophene-2-carbaldehydes, highlighting another application area for similar compounds (Chen et al., 2014).
Synthesis of Schiff Bases for Optical Properties : Synthesis of azo-based phenylthiophene Schiff bases from this compound has been achieved, with an analysis of their crystal structures and optical properties (Shili et al., 2020).
AIE Characteristics of Terthiophene Aldehyde : 2,2':5',2"-terthiophene-5-carbaldehyde (TTA), a compound similar to this compound, displayed aggregation-induced emission (AIE) properties, which are important for practical applications in organic materials (Cheng et al., 2015).
Safety and Hazards
properties
IUPAC Name |
5-phenylthiophene-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8OS/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APWHJDHTLFVWSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(S2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90940805 | |
Record name | 5-Phenylthiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90940805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19163-21-4 | |
Record name | 2-Thiophenecarboxaldehyde, 5-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019163214 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Phenylthiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90940805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-phenylthiophene-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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